Cas no 477851-59-5 (N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-METHYLAMINE)

• Product Name: N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-METHYLAMINE
• CAS No: 477851-59-5
• MF: C₇H₆ClN₃S
• MW: 199.660638332367
• MDL: MFCD00139261
• CID: 5224568
• Update Time: 2026-03-07

N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-METHYLAMINE Chemical and Physical Properties

Names and Identifiers

• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]METHANAMINE
• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-METHYLAMINE
• (E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)(methyl)amine
• N-((6-chloroimidazo(2,1-b)(1,3)thiazol-5-yl)methylene)-n-methylamine
• Bionet2_001624
• HMS1368L13
• 1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)-N-methylmethanimine
• (E)-N-((6-chloroimidazo[2,1-b]thiazol-5-yl)methylene)methanamine

• MDL： MFCD00139261
• Inchi： 1S/C7H6ClN3S/c1-9-4-5-6(8)10-7-11(5)2-3-12-7/h2-4H,1H3/b9-4+
• InChI Key： DAKPWLODSPBAIC-RUDMXATFSA-N
• SMILES： ClC1=C(/C=N/C)N2C=CSC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 2.8
• Topological Polar Surface Area: 57.9